Cas no 22056-82-2 (2-ethoxyacetaldehyde)

• Product Name: 2-ethoxyacetaldehyde
• CAS No: 22056-82-2
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 266214
• PubChem ID: 89580
• Update Time: 2025-10-24

2-ethoxyacetaldehyde Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-ethoxy-
• 2-ethoxyacetaldehyde
• IAHZBRPNDIVNNR-UHFFFAOYSA-N
• ethoxy-acetaldehyde
• EN300-1258640
• DTXSID20176539
• AKOS011010170
• AT18655
• 22056-82-2
• CCRIS 7192
• Ethoxyacetaldehyde

• Inchi： 1S/C4H8O2/c1-2-6-4-3-5/h3H,2,4H2,1H3
• InChI Key： IAHZBRPNDIVNNR-UHFFFAOYSA-N
• SMILES： O(CC=O)CC

Computed Properties

• Exact Mass: 88.05243
• Monoisotopic Mass: 88.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 34.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0

Experimental Properties

• Density: 0.9420
• Boiling Point: 103.07°C (rough estimate)
• Flash Point: 139°C
• Refractive Index: 1.3956

Additional information on 2-ethoxyacetaldehyde

Comprehensive Guide to 2-Ethoxyacetaldehyde (CAS No. 22056-82-2): Properties, Applications, and Market Insights

2-Ethoxyacetaldehyde (CAS No. 22056-82-2) is a versatile organic compound widely used in chemical synthesis, flavoring agents, and specialty applications. This comprehensive guide explores its chemical properties, industrial uses, and emerging trends in research and development. As demand for sustainable and high-performance chemicals grows, 2-ethoxyacetaldehyde has gained attention for its unique reactivity and potential in green chemistry.

The molecular structure of 2-ethoxyacetaldehyde features an ethoxy group (-OCH₂CH₃) attached to an aldehyde functional group (-CHO), giving it distinct chemical reactivity. This compound typically appears as a colorless to pale yellow liquid with a characteristic odor, soluble in common organic solvents like ethanol and ether. Its boiling point ranges between 120-125°C, and it demonstrates moderate stability under standard conditions.

In industrial applications, 2-ethoxyacetaldehyde serves as a valuable chemical intermediate for synthesizing various derivatives. The pharmaceutical industry utilizes it in the production of certain drug precursors, while the flavor and fragrance sector employs it to create unique aroma compounds. Recent studies highlight its potential in developing bio-based materials, aligning with the global shift toward sustainable chemistry solutions.

The synthesis of 2-ethoxyacetaldehyde typically involves the oxidation of corresponding alcohols or controlled hydrolysis of acetals. Manufacturers employ rigorous quality control measures to ensure high purity levels, often exceeding 98%, for critical applications. Analytical techniques like gas chromatography and NMR spectroscopy are commonly used for characterization and purity verification.

Market analysis reveals growing interest in 2-ethoxyacetaldehyde across multiple regions, particularly in North America and Europe, where research into green chemistry applications is most advanced. The compound's relatively stable supply chain and moderate production costs contribute to its commercial viability. Industry experts project steady demand growth at approximately 3-5% annually through 2030.

From a safety perspective, proper handling of 2-ethoxyacetaldehyde requires standard laboratory precautions, including adequate ventilation and personal protective equipment. While not classified as highly hazardous, its aldehyde group necessitates careful storage in tightly sealed containers away from strong oxidizers. Material compatibility studies confirm its stability with common construction materials like stainless steel and PTFE.

Recent scientific literature highlights innovative applications of 2-ethoxyacetaldehyde in catalysis research and polymer chemistry. Researchers are exploring its role in asymmetric synthesis and as a building block for functional materials. These developments align with current trends in molecular design and precision chemistry, addressing common search queries about advanced chemical applications.

Environmental considerations for 2-ethoxyacetaldehyde include its biodegradability profile and potential impacts on aquatic ecosystems. Current data suggests moderate environmental persistence, prompting ongoing studies into eco-friendly alternatives and waste treatment methods. These aspects respond to frequent searches about sustainable chemicals and green alternatives in the chemical industry.

Quality specifications for commercial 2-ethoxyacetaldehyde typically include parameters such as purity, water content, and absence of key impurities. Reputable suppliers provide comprehensive technical data sheets and certificates of analysis, addressing common purchaser concerns about material consistency and traceability. These documentation practices meet industry standards for chemical procurement and supply chain transparency.

Future research directions for 2-ethoxyacetaldehyde may focus on expanding its utility in pharmaceutical synthesis and material science. The compound's structural features offer opportunities for creating novel derivatives with tailored properties. This potential answers frequent queries about chemical innovation and next-generation intermediates in specialty chemistry applications.

For researchers and industrial users seeking detailed information about 2-ethoxyacetaldehyde, key resources include peer-reviewed journals on organic chemistry, patent databases for application technologies, and supplier technical bulletins. These sources provide the depth of information needed for both fundamental understanding and practical implementation of this versatile chemical compound.